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Compound of Interest

Compound Name: Succinic acid-13C4

CAS No.: 201595-67-7

Cat. No.: B1316312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Succinic acid, a key intermediate in the citric acid cycle, has garnered significant attention for

its role in cellular metabolism and as a signaling molecule in various pathological conditions,

including inflammation and cancer.[1][2] The use of stable isotope-labeled succinic acid, such

as Succinic acid-¹³C₄, is crucial for accurately tracing and quantifying its metabolic fate,

distinguishing it from the endogenous pool.[2] This application note provides detailed protocols

for the sample preparation and analysis of Succinic acid-¹³C₄ in various biological matrices

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary
The following tables summarize the quantitative performance of the described methods for the

analysis of ¹³C₄-succinic acid in different biological samples. These values can serve as a

benchmark for researchers developing their own assays.
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Table 1: LC-MS/MS Method Validation Data for ¹³C₄-Succinic Acid Analysis in Mouse

Biosamples

Paramet
er

Plasma Heart Liver Kidney Brain
Adipose
Tissue
(BAT)

Adipose
Tissue
(IWAT)

LLOQ

(ng/mL or

ng/g)

1 2 2 2 2 2 2

Linearity

Range

(ng/mL or

ng/g)

1-1000 2-2000 2-2000 2-2000 2-2000 2-2000 2-2000

Data adapted from a study analyzing ¹³C₄-labeled succinic acid in mouse plasma and tissues.

[2]

Table 2: Pharmacokinetic Parameters of ¹³C₄-Succinic Acid in Mice

Parameter Value (IV, 10 mg/kg) Value (Oral, 100 mg/kg)

T½ (h) 0.56 -

Clearance (mL/h/kg) 4574.5 -

Volume of Distribution (mL/kg) 520.8 -

Bioavailability (%) - 1.5

Oral bioavailability was found to be low.[2][3][4]

Experimental Protocols
Protocol 1: LC-MS/MS Method for Biological Fluids
(Plasma, Serum, Urine) and Cell Culture Supernatants
This protocol is suitable for the direct analysis of Succinic acid-¹³C₄ without derivatization.
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Materials:

Biological sample (e.g., 100 µL plasma)

Internal Standard (IS) working solution (e.g., Succinic acid-¹³C₂, 1 µg/mL)

Precipitation solution: 50:50 water:acetonitrile

Microcentrifuge tubes

Vortex mixer

Centrifuge (capable of 14,000 x g and 4°C)

0.45 µm syringe filters

LC-MS vials

Procedure:

To 100 µL of the sample in a microcentrifuge tube, add 10 µL of the internal standard working

solution.[5]

Add 890 µL of the 50:50 water:acetonitrile precipitation solution.[5]

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.[5]

Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

[5]

Filter the resulting supernatant through a 0.45 µm syringe filter directly into an LC-MS vial.[5]

The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Method for Tissue Samples
This method is adapted from validated protocols for the analysis of ¹³C₄-succinic acid in mouse

tissue homogenates.[6]
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Materials:

Frozen tissue sample (50-100 mg)

Pre-cooled 2 mL homogenization tubes with ceramic beads

Extraction Solvent: 80% methanol in water with a known concentration of internal standard

(e.g., d4-succinic acid)

Homogenizer

Centrifuge (capable of 16,000 x g and 4°C)

Evaporator (e.g., SpeedVac or nitrogen stream)

Reconstitution solution (initial mobile phase, e.g., 95:5 Water:Acetonitrile with 0.1% Formic

Acid)

LC-MS vials

Procedure:

Weigh 50-100 mg of frozen tissue and place it in a pre-cooled homogenization tube.

Add 1 mL of the cold extraction solvent containing the internal standard.

Homogenize the tissue until a uniform suspension is achieved.

Incubate the homogenate at -20°C for 1 hour to facilitate protein precipitation.[2]

Centrifuge the samples at 16,000 x g for 15 minutes at 4°C.[2]

Carefully transfer the supernatant to a new microcentrifuge tube.[2]

Evaporate the supernatant to dryness using a SpeedVac (without heat) or under a gentle

stream of nitrogen.[2]

Reconstitute the dried extract in 50-100 µL of the reconstitution solution.[2]
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Vortex thoroughly and centrifuge one final time to pellet any remaining debris.

Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.[2]

Protocol 3: GC-MS Method for Biological Samples
(Requires Derivatization)
This method requires a derivatization step to make the succinic acid volatile for gas

chromatography. Silylation is a common technique.[2]

Materials:

Dried sample extract (from Protocol 2, step 7)

Anhydrous pyridine or acetonitrile

Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS)

Heating block or oven

GC-MS vials with inserts

Procedure:

Ensure the sample extract is completely dry, as water interferes with the derivatization

reaction.[2]

Add 50 µL of anhydrous pyridine or acetonitrile to the dried extract to dissolve it.[2]

Add 50 µL of BSTFA (with 1% TMCS).[2]

Tightly cap the vial and vortex thoroughly.[2]

Heat the sample at 70°C for 3-4 hours to ensure complete derivatization.[2][7]

Cool the vial to room temperature before injection into the GC-MS.
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Inject 1 µL of the derivatized sample into the GC-MS.[2]

Visualizations
Experimental Workflow for Succinic Acid-¹³C₄ Analysis
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Caption: Experimental workflow from sample collection to data analysis.
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Caption: Key signaling pathways involving mitochondrial and extracellular succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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